molecular formula C₁₅₅H₂₅₁N₄₉O₄₀S B1574796 rGHRH(1-29)NH2

rGHRH(1-29)NH2

Cat. No. B1574796
M. Wt: 3473.02
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

rGHRH(1-29)NH2 is a synthetic peptide which can stimulate the growth hormone (GH) secretion.

Scientific Research Applications

Internalization and Trafficking of GHRH Receptor

A study investigated the internalization and intracellular trafficking of the growth hormone-releasing hormone receptor (GHRH-R) using a GHRH agonist, including rGHRH(1-29)NH2. This research provided insights into the dynamics of GHRH/GHRH-R complexes and revealed the importance of receptor structure and concentration in internalization and trafficking processes (Veyrat-Durebex et al., 2005).

Evaluation of Activity of GHRH Analogues

Another study focused on developing a method for evaluating the activity of new GHRH analogues, including rGHRH(1-29)NH2. This method helps in selecting more potent and stable releasing peptides for further in vivo evaluation (Izdebski et al., 2007).

Development of Trypsin-Resistant hGH-RH Analogues

Research has been conducted on synthesizing analogues of hGH-RH-(1–29)-NH2 to create metabolically stable compounds. These analogues, including variations of rGHRH(1-29)NH2, have been found to be more potent and resistant to trypsin, making them candidates for clinical application in GH deficiency therapy (Izdebski et al., 2004).

Tryptic Hydrolysis of hGH-RH(1-29)-NH2 Analogues

A study investigated the hydrolysis of rGHRH(1-29)NH2 analogues by trypsin, aiming to design peptides more stable in biological fluids. The results showed that certain modifications could make these analogues less susceptible to trypsin hydrolysis (Witkowska et al., 2001).

Synthesis and Biological Evaluation of Novel hGHRH Agonists

This research involved synthesizing and evaluating the activities of novel GHRH agonists, which showed potent and specific effects in stimulating hormone release. Such studies contribute to the development of effective GHRH analogues for therapeutic applications (Zhou et al., 2015).

properties

Molecular Formula

C₁₅₅H₂₅₁N₄₉O₄₀S

Molecular Weight

3473.02

sequence

One Letter Code: HADAIFTSSYRRILGQLYARKLLHEIMNR

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.